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Compound of Interest

Compound Name: 1,2-Dichloro-2-butene

Cat. No.: B087124 Get Quote

This guide provides a comparative analysis of the boiling points of various dichlorobutene

isomers, intended for researchers, scientists, and professionals in drug development. The

information is presented to facilitate understanding of the physicochemical properties of these

compounds.

Data Presentation
The boiling points of dichlorobutene isomers are influenced by the position of the chlorine

atoms and the geometry of the double bond. The following table summarizes the available

experimental data for several isomers.
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Isomer Structure Boiling Point (°C) Pressure (mmHg)

1,2-dichloro-2-butene

(E)-1,2-dichloro-2-

butene
ClCH₂C(Cl)=CHCH₃ ~100 Not Specified

(Z)-1,2-dichloro-2-

butene
ClCH₂C(Cl)=CHCH₃ 126.7 760

1,3-dichloro-2-butene ClCH₂CH=C(Cl)CH₃ 131 760

1,4-dichloro-2-butene

cis-1,4-dichloro-2-

butene
ClCH₂CH=CHCH₂Cl 153 Not Specified

trans-1,4-dichloro-2-

butene
ClCH₂CH=CHCH₂Cl 155.4 760

2,3-dichloro-1-butene CH₂=C(Cl)CH(Cl)CH₃ Data Not Available -

2,3-dichloro-2-butene CH₃C(Cl)=C(Cl)CH₃ 97 - 99 680

3,4-dichloro-1-butene CH₂=CHCH(Cl)CH₂Cl 118.6 - 123 760

Experimental Protocols
The determination of a liquid's boiling point is a fundamental experimental procedure in

chemistry. The following protocol outlines a common method for this measurement.

Objective: To determine the boiling point of a liquid organic compound.

Materials:

Heating mantle or oil bath

Round-bottom flask

Condenser

Thermometer
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Boiling chips

Clamps and stand

Procedure:

Apparatus Setup: Assemble a simple distillation apparatus. Place a small volume of the

dichlorobutene isomer into the round-bottom flask along with a few boiling chips to ensure

smooth boiling.

Thermometer Placement: Position the thermometer so that the top of the bulb is level with

the bottom of the side arm of the distillation head. This ensures that the measured

temperature is that of the vapor in equilibrium with the boiling liquid.

Heating: Gently heat the flask. As the liquid boils, the vapor will rise and surround the

thermometer bulb.

Temperature Reading: Record the temperature at which the vapor temperature remains

constant while the liquid is distilling. This constant temperature is the boiling point of the

substance at the recorded atmospheric pressure.

Pressure Correction: If the atmospheric pressure is not 760 mmHg, a correction may be

necessary to report the normal boiling point.

Isomer Boiling Point Relationships
The structural differences between the isomers of dichlorobutene directly impact their boiling

points. The following diagram illustrates the classification of these isomers.
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Dichlorobutene Isomers

1,2-dichloro-2-butene 1,3-dichloro-2-butene 1,4-dichloro-2-butene 2,3-dichloro-1-butene 2,3-dichloro-2-butene 3,4-dichloro-1-butene

Dichlorobutene

E Isomer
(~100°C)

Z Isomer
(126.7°C)

Mixture
(131°C)

cis Isomer
(153°C)

trans Isomer
(155.4°C)

Boiling Point
Data Not Available

Mixture
(97-99°C @ 680 mmHg)

Mixture
(118.6-123°C)

Click to download full resolution via product page

Caption: Boiling points of dichlorobutene isomers.

To cite this document: BenchChem. [Boiling Point Comparison of Dichlorobutene Isomers: A
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087124#comparing-boiling-points-of-dichlorobutene-
isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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